1-allyl-5-{[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C22H23N3O2S
• Molecular Weight: 393.5 g/mol
• IUPAC Name: (5E)-5-[[1-(3,5-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-1-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C22H23N3O2S/c1-6-7-24-21(27)19(20(26)23-22(24)28)12-17-11-15(4)25(16(17)5)18-9-13(2)8-14(3)10-18/h6,8-12H,1,7H2,2-5H3,(H,23,26,28)/b19-12+
• InChI Key: BGDFXXKUYPRLJD-XDHOZWIPSA-N
• Isomeric SMILES: CC1=CC(=CC(=C1)N2C(=CC(=C2C)/C=C/3\C(=O)NC(=S)N(C3=O)CC=C)C)C
• SMILES: CC1=CC(=CC(=C1)N2C(=CC(=C2C)C=C3C(=O)NC(=S)N(C3=O)CC=C)C)C

Description

1-allyl-5-{[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a chemical compound that belongs to the class of pyrimidinediones. It has been studied extensively for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 1-allyl-5-{[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood. However, it is believed to exert its cytotoxic effects by inducing apoptosis, or programmed cell death, in cancer cells. It has been suggested that this compound may inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
1-allyl-5-{[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to have various biochemical and physiological effects. It has been found to decrease the expression of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in macrophages. Additionally, it has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, in cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-allyl-5-{[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments is its cytotoxic activity against cancer cells. This makes it a potential candidate for the development of anticancer drugs. Additionally, its fluorescent properties make it a useful tool for the detection of metal ions. However, one of the limitations of using this compound is its potential toxicity to normal cells. Further studies are needed to determine its safety and efficacy for use in humans.

Future Directions

There are several future directions for the study of 1-allyl-5-{[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One area of research could be the development of novel anticancer drugs based on this compound. Additionally, further studies could be conducted to elucidate its mechanism of action and to determine its safety and efficacy for use in humans. Moreover, its potential use as a fluorescent probe for the detection of metal ions could be explored further.

Synthesis Methods

The synthesis of 1-allyl-5-{[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione involves the reaction of 3,5-dimethylphenylhydrazine with ethyl acetoacetate to form 1-(3,5-dimethylphenyl)-2,5-dimethylpyrrole-3-carboxylic acid ethyl ester. This intermediate is then reacted with thiosemicarbazide to form 5-{[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. Finally, this compound is treated with allyl bromide to obtain 1-allyl-5-{[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione.

Scientific Research Applications

1-allyl-5-{[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been studied for its potential use in scientific research. It has been found to exhibit cytotoxic activity against various cancer cell lines, including breast, colon, and lung cancer cells. This compound has also been shown to have anti-inflammatory and antioxidant properties. Moreover, it has been studied for its potential use as a fluorescent probe for the detection of metal ions.